Cas no 359436-78-5 (2-Mercaptophenylbutyric Acid)
2-Mercaptophenylbutyric Acid structure
Product Name:2-Mercaptophenylbutyric Acid
CAS No:359436-78-5
MF:C10H12O2S
MW:196.266081809998
CID:825656
PubChem ID:4682816
Update Time:2025-04-19
2-Mercaptophenylbutyric Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptophenylbutyric Acid
- 2-Mercaptophenylbuty
- 4-(2-sulfanylphenyl)butanoic acid
- 4-(2-Mercaptophenyl)butyric Acid
-
- Inchi: 1S/C10H12O2S/c11-10(12)7-3-5-8-4-1-2-6-9(8)13/h1-2,4,6,13H,3,5,7H2,(H,11,12)
- InChI Key: BMULCLHAQQPWSF-UHFFFAOYSA-N
- SMILES: SC1C=CC=CC=1CCCC(=O)O
Computed Properties
- Exact Mass: 196.05600
- Monoisotopic Mass: 196.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Melting Point: 58-60°C
- Stability/Shelf Life: Moisture and Air Sensitive
- PSA: 76.10000
- LogP: 2.38260
2-Mercaptophenylbutyric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M254700-50mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | M254700-100mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 100mg |
$201.00 | 2023-05-18 | ||
| TRC | M254700-250mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 250mg |
$465.00 | 2023-05-18 | ||
| TRC | M254700-500mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 500mg |
$902.00 | 2023-05-18 | ||
| TRC | M254700-1g |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 1g |
$1596.00 | 2023-05-18 |
2-Mercaptophenylbutyric Acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
359436-78-5 (2-Mercaptophenylbutyric Acid) Related Products
- 359436-81-0(4-Mercaptophenylbutyric Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent